3-Ethenylpyridazine

• IUPAC Name: 3-ethenylpyridazine
• InChI: InChI=1S/C6H6N2/c1-2-6-4-3-5-7-8-6/h2-5H,1H2
• InChI Key: DTYXUWCJYMNDQD-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=NN=CC=C1
• Molecular Formula: C6H6N2
• DSSTOX Substance ID: DTXSID50492653
• Molecular Weight: 106.13 g/mol
• CAS RN: 63359-59-1

Description

3-Ethenylpyridazine, also known as 3-vinylpyridazine, is a chemical compound with the CAS Number: 63359-59-1. It has a molecular weight of 106.13.

Synthesis Analysis

While specific synthesis methods for 3-Ethenylpyridazine were not found in the search results, pyridazine and its related compounds have been synthesized through various methods. These methods often involve the design and synthesis of new heterocyclic compounds, including pyrimidothienopyridazine moieties with suitable substituents of biological and pharmacological interest.

Molecular Structure Analysis

The Inchi Code for 3-Ethenylpyridazine is 1S/C6H6N2/c1-2-6-4-3-5-7-8-6/h2-5H,1H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

3-Ethenylpyridazine is a liquid at room temperature. It has a density of 1.1±0.1 g/cm^3, a boiling point of 248.0±13.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C. It has an enthalpy of vaporization of 46.6±3.0 kJ/mol and a flash point of 116.8±12.8 °C. The compound has a molar refractivity of 29.4±0.4 cm^3, a polar surface area of 26 Å^2, and a molar volume of 93.2±5.0 cm^3.

Scientific Research Applications

Medicinal Chemistry

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Optoelectronics

. Their unique properties make them suitable for use in these high-tech applications.

Cycloaddition Reactions

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Antimicrobial Agents

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Anticancer Agents

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Cardiovascular Effects

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Anti-Inflammatory Properties

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Antidiabetic Agents

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Safety and Hazards

The safety information for 3-Ethenylpyridazine includes several hazard statements: H227, H315, H318, H335. These statements indicate that the compound is a flammable liquid and vapor, can cause skin irritation, can cause serious eye damage, and may cause respiratory irritation.

Future Directions

While specific future directions for 3-Ethenylpyridazine were not found in the search results, the development of peptide drugs has become one of the hottest topics in pharmaceutical research. This suggests that there may be potential for future research and development involving 3-Ethenylpyridazine and similar compounds.

Mechanism of Action

Target of Action

Pyridazinone derivatives, a class of compounds to which 3-ethenylpyridazine belongs, have been reported to interact with a wide range of biological targets, including voltage-gated ion channels and neurotransmitter systems .

Mode of Action

It’s known that pyridazinone derivatives can inhibit calcium ion influx, which is required for the activation of certain cellular processes

Biochemical Pathways

Pyridazinone derivatives have been associated with a wide range of pharmacological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Given the diverse pharmacological activities associated with pyridazinone derivatives, it’s likely that the compound’s action results in a variety of cellular responses .